Cas no 1217732-05-2 ((R)-4-(4-Aminomethyl-benzyl)-oxazolidin-2-one)

• Product Name: (R)-4-(4-Aminomethyl-benzyl)-oxazolidin-2-one
• CAS No: 1217732-05-2
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 3157407
• PubChem ID: 40424013
• Update Time: 2025-07-14

(R)-4-(4-Aminomethyl-benzyl)-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (R)-4-(4-(Aminomethyl)benzyl)oxazolidin-2-one
• AS-36890
• DB-102368
• 1217732-05-2
• AKOS027329774
• (R)-4-(4-Aminomethylbenzyl)oxazolidin-2-one
• (r)-4-(4-aminomethyl-benzyl)-oxazolidin-2-one
• (4R)-4-[[4-(aminomethyl)phenyl]methyl]-1,3-oxazolidin-2-one
• (R)-4-(4-aminomethyl-benzyl)-oxazolidin-2-one, AldrichCPR
• CS-0200123
• (R)-4-(4-Aminomethyl-benzyl)-oxazolidin-2-one

• MDL： MFCD08061184
• Inchi： 1S/C11H14N2O2/c12-6-9-3-1-8(2-4-9)5-10-7-15-11(14)13-10/h1-4,10H,5-7,12H2,(H,13,14)/t10-/m1/s1
• InChI Key： NXDCDOCTAAVZFK-SNVBAGLBSA-N
• SMILES： O1C(N[C@@H](C1)CC1C=CC(CN)=CC=1)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Color/Form: White to Yellow Solid

(R)-4-(4-Aminomethyl-benzyl)-oxazolidin-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (R)-4-(4-Aminomethyl-benzyl)-oxazolidin-2-one

Comprehensive Overview of (R)-4-(4-Aminomethyl-benzyl)-oxazolidin-2-one (CAS No. 1217732-05-2): Properties, Applications, and Research Insights

The compound (R)-4-(4-Aminomethyl-benzyl)-oxazolidin-2-one (CAS No. 1217732-05-2) is a chiral oxazolidinone derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring an aminomethyl-benzyl group, makes it a valuable intermediate for synthesizing enantioselective drugs and bioactive molecules. This article delves into its molecular characteristics, synthetic pathways, and emerging applications, addressing trending queries such as "chiral building blocks in drug discovery" and "oxazolidinone derivatives in medicinal chemistry."

From a structural perspective, (R)-4-(4-Aminomethyl-benzyl)-oxazolidin-2-one belongs to the oxazolidin-2-one class, known for its role as a scaffold in asymmetric synthesis. The (R)-enantiomer configuration is particularly noteworthy, as it often exhibits enhanced biological activity compared to its (S)-counterpart. Researchers frequently explore its utility in constructing peptidomimetics and enzyme inhibitors, aligning with current industry demands for targeted therapies.

Synthetic routes to CAS No. 1217732-05-2 typically involve multi-step processes, including reductive amination and cyclization reactions. Recent advancements highlight the use of green chemistry principles, such as catalytic hydrogenation, to improve yield and sustainability—a topic gaining traction in "eco-friendly pharmaceutical synthesis" discussions. Analytical techniques like HPLC and chiral chromatography are critical for verifying enantiomeric purity, a key concern for regulatory compliance.

In drug development, this compound's aminomethyl moiety enables facile conjugation with carboxylic acids or carbonyl groups, facilitating the creation of prodrugs or bioconjugates. Its applications span neurological and anti-inflammatory research, resonating with searches for "novel neuroprotective agents" and "small-molecule immunomodulators." Notably, its oxazolidinone core shares structural motifs with FDA-approved antibiotics, though this derivative is primarily investigated for non-antibiotic indications.

Market trends indicate growing interest in chiral auxiliaries and asymmetric catalysts, positioning (R)-4-(4-Aminomethyl-benzyl)-oxazolidin-2-one as a candidate for scalable production. Challenges such as racemization during storage are actively addressed through optimized formulation strategies, reflecting the broader theme of "stability enhancement in chiral compounds."

Future research directions may explore its incorporation into metal-organic frameworks (MOFs) for controlled drug delivery or as a ligand in transition-metal catalysis. These avenues align with high-traffic search terms like "advanced drug delivery systems" and "catalytic C-H activation," underscoring the compound's interdisciplinary relevance.

In summary, CAS No. 1217732-05-2 exemplifies the convergence of stereochemistry and functional group diversity in modern chemistry. Its adaptability to structure-activity relationship (SAR) studies and compatibility with high-throughput screening platforms ensure its continued prominence in both academic and industrial settings.